BENGHE Validation & Comparative

Check Availability & Pricing

Spectroscopic comparison of succinic acid and
2,3-dimethylsuccinic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: meso-2,3-Dimethylsuccinic acid

Cat. No.: B048973

Structural Differences

Succinic acid is a simple, four-carbon dicarboxylic acid. In contrast, 2,3-dimethylsuccinic acid
possesses two additional methyl groups on the second and third carbon atoms. This
substitution introduces chirality to the molecule, leading to different stereocisomers (e.g., meso,
(2R,3R), and (2S,3S)), and significantly alters the molecule's steric and electronic environment.
These structural distinctions are the foundation for the observed differences in their respective
spectra.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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